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Technical Guide: Mass Spectrometry Fragmentation Analysis of 2-Formamido-5-methylhex-4-
enoic acid (CAS 1343977-77-4)

Introduction

This guide details the mass spectrometry (MS) fragmentation pattern of 2-Formamido-5-
methylhex-4-enoic acid (CAS 1343977-77-4), a specialized amino acid derivative often
utilized as a chiral building block in peptide synthesis and drug discovery. Characterizing this
compound is critical for confirming the integrity of peptide coupling reactions and identifying
impurities in synthetic workflows.

Unlike standard amino acids, the presence of an N-formyl group and an unsaturated prenyl
side chain introduces unique fragmentation pathways. This guide provides a comparative
analysis against its saturated analog, N-Formyl-L-Leucine, to highlight diagnostic ions essential
for structural validation.

Chemical Structure & Theoretical Fragmentation

e Chemical Name: 2-Formamido-5-methylhex-4-enoic acid[1][2][3][4]
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e Molecular Formula: CsH13NO3[3]

e Monoisotopic Mass: 171.0895 Da

e Precursor lon [M+H]*: 172.0968 m/z
Key Structural Features:

e N-Formyl Group (-NH-CHO): A labile protecting group that readily undergoes neutral loss of
CO (28 Da) or H20 (18 Da).

e Prenyl Side Chain (-CH2-CH=C(CHs)2): An unsaturated alkyl chain capable of generating a
stable allylic carbocation (m/z 69).

o Carboxylic Acid (-COOH): Facilitates water loss and decarboxylation.

Experimental Methodology (Self-Validating Protocol)

To replicate the fragmentation data described, use the following LC-MS/MS protocol. This
method is designed to be self-validating by including a reference standard check.

LC-MS/MS Parameters:

Instrument: Triple Quadrupole (QqQ) or Q-TOF Mass Spectrometer.

« lonization Source: Electrospray lonization (ESI), Positive Mode.

e Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 um).
» Mobile Phase A: Water + 0.1% Formic Acid.[5]

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

o Gradient: 5% B to 95% B over 5 minutes.

o Collision Energy (CE): Stepped CE (10, 20, 40 eV) to capture both low-energy (neutral
losses) and high-energy (backbone cleavage) fragments.
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Validation Step: Inject a blank solvent followed by a standard of N-Formyl-L-Leucine. Verify the
presence of the [M+H]* peak at m/z 160.1 and the characteristic immonium ion at m/z 86.1
before analyzing the target compound.

Fragmentation Analysis (The Core)

The fragmentation of CAS 1343977-77-4 is dominated by the stability of the prenyl cation and
the lability of the formyl group.

Primary Fragmentation Pathways (ESI+)

e Neutral Loss of Carbon Monoxide (CO):
o Transition: m/z 172 — m/z 144

o Mechanism: Cleavage of the N-formyl bond. This is a low-energy pathway, often the base
peak at lower collision energies.

o Neutral Loss of Water (H20):
o Transition: m/z 172 — m/z 154

o Mechanism: Dehydration from the carboxylic acid group or interaction with the formyl
oxygen.

e Combined Loss (HCOOH):
o Transition: m/z 172 - m/z 126

o Mechanism: Simultaneous or sequential loss of CO and H:20, representing the loss of the
formyl group and the hydroxyl of the carboxyl group.

o Formation of the Prenyl Cation (Diagnostic lon):
o Transition: m/z 172 - m/z 69

o Mechanism: Allylic cleavage of the side chain. The dimethylallyl cation (prenyl group) is
resonance-stabilized, making this a high-intensity peak at medium-to-high collision
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energies.

e |[mmonium lon Formation:

o Transition: m/z 172 - m/z 98

o Mechanism: Loss of the carboxylic acid (as CO + H20) and the formyl group, leaving the

core immonium ion of the amino acid backbone [Hz2N=CH-CH2-CH=C(CH3s)2]*.

Comparative Analysis

To differentiate CAS 1343977-77-4 from similar impurities, we compare it with N-Formyl-L-

Leucine.

Feature

CAS 1343977-77-4
(Target)

N-Formyl-L-Leucine
(Alternative)

Significance

Precursor [M+H]*

172.1 m/z

160.1 m/z

Mass shift of +12 Da
due to
unsaturation/extra

carbon.

Side Chain Fragment

m/z 69 (Prenyl)

m/z 43 / 57 (Isobutyl)

Crucial Differentiator.
The m/z 69 peak is
sharp and intense due
to resonance
stabilization, unlike
the alkyl fragments of

Leucine.

Immonium lon

m/z 98

m/z 86

Diagnostic for the
amino acid backbone

structure.

Neutral Loss (CO)

Observed (m/z 144)

Observed (m/z 132)

Confirms the N-

Formyl group in both.

Visualization of Fragmentation Pathways
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Precursor lon [M+H]+

m/z 172

- CO (28 Da) | H20 (18 Da)

[M+H - COJ+ [M+H - H20O]+
m/z 144 m/z 154
(Deformylation) (Dehydration)

Allylic Cleavage

- HCOOH (46 Da)

CO (28 Da)

Immonium lon [M+H - HCOOH]+ Prenyl Cation
m/z 98 m/z 126 m/z 69
(Backbone Core) (Combined Loss) (Side Chain - Diagnostic)

Click to download full resolution via product page

Caption: Proposed ESI+ fragmentation pathway for CAS 1343977-77-4 showing primary
neutral losses and diagnostic ion formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1.31456-71-0|(S)-1,2,3,6-Tetrahydropyridine-2-carboxylic acid|BLD Pharm [bldpharm.com]

o 2.1343977-77-4|2-Formamido-5-methylhex-4-enoic acid|BLD Pharm [bldpharm.com]

e 3. EnamineStore [enaminestore.com]

e 4. CAS:189368-76-1, (S,E)-6-Amino-2-(methylamino)hex-4-enoic acid-E£15 &%

[bidepharm.com]

e 5. mac-mod.com [mac-mod.com]

 To cite this document: BenchChem. [mass spectrometry fragmentation pattern of CAS
1343977-77-4]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13481886/docs#mass-spectrometry-fragmentation-

pattern-of-cas-1343977-77-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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